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Compound of Interest

Compound Name: (S)-Tetrahydrofurfurylamine

Cat. No.: B141004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical stability and

recommended storage conditions for (S)-Tetrahydrofurfurylamine. Understanding these

parameters is critical for maintaining the compound's integrity, ensuring experimental

reproducibility, and guaranteeing the safety of laboratory personnel. This document

summarizes key stability data, outlines experimental protocols for stability assessment, and

provides visual guides for handling and potential degradation pathways.

Physicochemical Properties
(S)-Tetrahydrofurfurylamine is a chiral cyclic amine with the following key physical and

chemical properties.
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Property Value

Molecular Formula C₅H₁₁NO

Molecular Weight 101.15 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 55 °C at 18 mmHg

Density 0.98 g/mL at 25 °C

Flash Point 46 °C (114.8 °F) - closed cup[1][2]

Refractive Index n20/D 1.455 (lit.)[1][2][3]

Optical Activity [α]20/D +12°, c = 2 in chloroform[1][2]

Chemical Stability Profile
(S)-Tetrahydrofurfurylamine is a stable compound under standard ambient conditions (room

temperature). However, it possesses certain sensitivities that necessitate careful handling and

storage to prevent degradation.

Key Stability Considerations:

Flammability: The compound is a flammable liquid and its vapors can form explosive

mixtures with air.[4][5] Vapors may travel to a source of ignition and flash back.[4][5]

Hygroscopicity and Air Sensitivity: (S)-Tetrahydrofurfurylamine is hygroscopic and air-

sensitive.[6][7] Exposure to moist air can lead to degradation. It is recommended to store it

under an inert atmosphere, such as nitrogen.[6][7]

Incompatible Materials: It is incompatible with a range of substances that can induce

hazardous reactions. These include:

Acids[7]

Strong oxidizing agents[7]

Acid anhydrides and acid chlorides[7]
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Carbon dioxide[7]

Isocyanates, halogenated organics, peroxides, phenols (acidic), and epoxides[5]

Hazardous Reactions: Exothermic reactions can occur with acid halides and peroxi

compounds. Contact with strong reducing agents, such as hydrides, can generate flammable

gaseous hydrogen.[5]

Polymerization: May polymerize explosively when heated or involved in a fire.[4][5]

Recommended Storage Conditions
To ensure the long-term stability and quality of (S)-Tetrahydrofurfurylamine, the following

storage conditions are recommended based on information from safety data sheets and

chemical suppliers.
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Parameter Recommended Condition Rationale

Temperature

Store in a cool place.[4][8] The

recommended storage

temperature is typically found

on the product label.

To minimize the risk of thermal

degradation and

polymerization.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen).[6]

[7]

To prevent degradation due to

air and moisture sensitivity.

Container

Keep container tightly closed.

[4][6][8] Ground and bond

containers when transferring

material.[4][8]

To prevent contamination and

exposure to air and moisture.

Grounding prevents static

discharge, which can be an

ignition source.

Light Exposure Protected from light.
To prevent photolytic

degradation.

Ventilation
Store in a dry and well-

ventilated place.[4][6][8]

To dissipate any vapors and

prevent the formation of

flammable mixtures.

Location

Store in a flammables area,

away from heat, sparks, open

flames, and other ignition

sources.[4][6][8]

To mitigate the risk of fire and

explosion.

Experimental Protocols for Stability Assessment
While specific, validated stability studies for (S)-Tetrahydrofurfurylamine are not readily

available in the public domain, its stability can be assessed using established methodologies

for pharmaceutical compounds and chemical intermediates. These typically involve long-term

stability studies and forced degradation studies.[1][5][6]

Long-Term Stability Study Protocol
This protocol is designed to evaluate the stability of (S)-Tetrahydrofurfurylamine under

recommended storage conditions over an extended period.
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Sample Preparation: Use at least three different batches of (S)-Tetrahydrofurfurylamine.

Package the samples in containers that simulate the proposed storage and distribution

packaging.[9]

Storage Conditions: Store the samples at the long-term storage condition, for example, 25°C

± 2°C with 60% ± 5% relative humidity (RH) or 30°C ± 2°C with 65% ± 5% RH.[10]

Testing Frequency: Test the samples at regular intervals. A typical schedule is every 3

months for the first year, every 6 months for the second year, and annually thereafter for the

duration of the proposed shelf-life.[9][10]

Analytical Methods: Employ a validated stability-indicating analytical method, such as High-

Performance Liquid Chromatography (HPLC), to assay the purity of (S)-
Tetrahydrofurfurylamine and quantify any degradation products. The method should be

able to separate the active ingredient from any impurities and degradants.

Evaluation: Analyze the data for any significant changes in purity, appearance, or the

formation of degradation products over time to establish a re-test period or shelf-life.[9]

Forced Degradation (Stress Testing) Protocol
Forced degradation studies are conducted to identify potential degradation products and

pathways, and to establish the specificity of the analytical method.[6][11] The compound is

subjected to conditions more severe than accelerated stability testing.[6]

Sample Preparation: Prepare solutions of (S)-Tetrahydrofurfurylamine in appropriate

solvents, as well as solid samples.

Stress Conditions: Expose the samples to the following conditions:

Acid Hydrolysis: 0.1 M HCl at room temperature, with heating if no degradation is

observed.

Base Hydrolysis: 0.1 M NaOH at room temperature, with heating if necessary.

Oxidation: 3% hydrogen peroxide (H₂O₂) at room temperature.

Thermal Stress: Heat the solid sample (e.g., at 60-80°C) and a solution of the sample.
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Photolytic Stress: Expose the solid sample and a solution to a combination of UV and

visible light, with a minimum exposure of 1.2 million lux hours and 200 watt hours/square

meter.[6]

Analysis: Analyze the stressed samples at various time points using a stability-indicating

HPLC method, often coupled with mass spectrometry (LC-MS) to identify the mass of the

degradation products.

Evaluation: The goal is to achieve a target degradation of 5-20%. The results help in

understanding the degradation pathways and in the structural elucidation of the degradation

products.[6]

Visualizations
Recommended Storage and Handling Workflow
The following diagram illustrates the recommended workflow for the safe storage and handling

of (S)-Tetrahydrofurfurylamine.
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Storage

Handling

Store in a cool, dry, well-ventilated,
flammables-designated area

Keep container tightly closed
and protected from light

Store under an inert atmosphere
(e.g., Nitrogen)

Wear appropriate PPE:
- Safety glasses/face shield

- Gloves
- Respirator (if ventilation is inadequate)

Before Use

Keep away from heat, sparks,
open flames, and other ignition sources

Ground and bond container
when transferring

Use non-sparking tools

Click to download full resolution via product page

Caption: Recommended storage and handling workflow for (S)-Tetrahydrofurfurylamine.
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Potential Degradation Pathways and Incompatibilities
This diagram outlines the potential degradation pathways and chemical incompatibilities for (S)-
Tetrahydrofurfurylamine based on its known reactivity.

(S)-Tetrahydrofurfurylamine

Heat / Ignition Sources Air (Oxygen) & Moisture
(Hygroscopic) UV/Visible LightStrong Oxidizing Agents Acids, Acid Halides,

Acid Anhydrides Strong Reducing Agents

Explosive Polymerization Oxidation ProductsHydrolysis Products Photolytic Degradation Products Salt Formation
(Exothermic Reaction) Hydrogen Gas (Flammable)

Click to download full resolution via product page

Caption: Potential degradation pathways and incompatibilities of (S)-Tetrahydrofurfurylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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